Cas no 1313829-46-7 (6-(Ethylsulfonyl)-1,3-benzoxazole-2-thiol)

• Product Name: 6-(Ethylsulfonyl)-1,3-benzoxazole-2-thiol
• CAS No: 1313829-46-7
• MF: C₉H₉NO₃S₂
• MW: 243.302659749985
• MDL: MFCD19982287
• CID: 4693943
• Update Time: 2025-05-20

6-(Ethylsulfonyl)-1,3-benzoxazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 6-(ethylsulfonyl)-1,3-benzoxazole-2-thiol
• 6-(Ethylsulfonyl)benzo[d]oxazole-2-thiol
• 6-(ethylsulfonyl)benzoxazole-2-thiol
• SBB071723
• 2-benzoxazolethiol, 6-(ethylsulfonyl)-
• ST099099
• T4996
• 6-(Ethylsulfonyl)-1,3-benzoxazole-2-thiol

• MDL： MFCD19982287
• Inchi： 1S/C9H9NO3S2/c1-2-15(11,12)6-3-4-7-8(5-6)13-9(14)10-7/h3-5H,2H2,1H3,(H,10,14)
• InChI Key： UBGBGVIVSUPWOW-UHFFFAOYSA-N
• SMILES： S(CC)(C1=CC=C2C(=C1)OC(N2)=S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 360
• Topological Polar Surface Area: 95.9

Additional information on 6-(Ethylsulfonyl)-1,3-benzoxazole-2-thiol

6-(Ethylsulfonyl)-1,3-benzoxazole-2-thiol: A Comprehensive Overview

6-(Ethylsulfonyl)-1,3-benzoxazole-2-thiol (CAS No. 1313829-46-7) is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of benzoxazoles, which are heterocyclic aromatic compounds with a sulfur atom at the 2-position. The presence of an ethylsulfonyl group at the 6-position introduces unique electronic and steric properties, making it a valuable molecule for both academic and industrial research.

The structure of 6-(Ethylsulfonyl)-1,3-benzoxazole-2-thiol is characterized by a benzene ring fused with an oxazole ring. The oxazole ring contains one oxygen atom and one sulfur atom, positioned at the 1 and 3 positions, respectively. The ethylsulfonyl group (-SO₂CH₂CH₃) is attached to the benzene ring at the 6-position, which significantly influences the compound's reactivity and solubility. This substitution pattern makes the molecule highly functionalized and suitable for various chemical transformations.

Recent studies have highlighted the importance of benzoxazoles in medicinal chemistry due to their potential as scaffolds for drug development. The sulfur atom in the oxazole ring can act as a nucleophile or participate in hydrogen bonding, making it a promising candidate for designing bioactive molecules. For instance, researchers have explored the use of 6-(Ethylsulfonyl)-1,3-benzoxazole-2-thiol as a precursor for synthesizing anti-inflammatory and anticancer agents. Its ability to undergo nucleophilic aromatic substitution reactions has been exploited to develop derivatives with enhanced pharmacological profiles.

In addition to its medicinal applications, 6-(Ethylsulfonyl)-1,3-benzoxazole-2-thiol has shown potential in materials science. The compound's aromaticity and sulfur-containing functional groups make it a suitable candidate for designing advanced materials such as conductive polymers and sensors. Recent advancements in polymer chemistry have demonstrated that derivatives of this compound can exhibit improved electrical conductivity and stability under harsh conditions.

The synthesis of 6-(Ethylsulfonyl)-1,3-benzoxazole-2-thiol typically involves multi-step reactions starting from simple precursors like thiophenol or benzothiazole. One common approach involves the condensation of thiophenol with an appropriate aldehyde or ketone followed by cyclization to form the benzoxazole ring. The introduction of the ethylsulfonyl group is often achieved through sulfonation reactions using sulfonyl chlorides or other sulfonylating agents.

Despite its numerous applications, the handling and storage of 6-(Ethylsulfonyl)-1,3-benzoxazole-2-thiol require careful consideration due to its sensitivity to moisture and light. Researchers have developed novel techniques to improve its stability during synthesis and storage, ensuring its reliability as a building block in organic synthesis.

In conclusion, 6-(Ethylsulfonyl)-1,3-benzoxazole-2-thiol (CAS No. 1313829-46-7) is a multifaceted compound with diverse applications in medicinal chemistry, materials science, and organic synthesis. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions across various industries.